Cas no 68623-31-4 (Cyclohexanol,1-(4-methoxy-2-methylphenyl)-)
68623-31-4 structure
Product Name:Cyclohexanol,1-(4-methoxy-2-methylphenyl)-
CAS No:68623-31-4
MF:C14H20O2
MW:220.307404518127
CID:526848
PubChem ID:279730
Update Time:2025-04-19
Cyclohexanol,1-(4-methoxy-2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol,1-(4-methoxy-2-methylphenyl)-
- 1-(4-methoxy-2-methylphenyl)cyclohexan-1-ol
- SCHEMBL16885932
- DTXSID20299474
- NSC-130999
- 68623-31-4
- 1-(4-methoxy-2-methylphenyl)cyclohexanol
- NSC130999
- AKOS014648836
-
- Inchi: 1S/C14H20O2/c1-11-10-12(16-2)6-7-13(11)14(15)8-4-3-5-9-14/h6-7,10,15H,3-5,8-9H2,1-2H3
- InChI Key: VOKMBQJDIGUDFM-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC(=CC=2C)OC)CCCCC1
Computed Properties
- Exact Mass: 220.146329876g/mol
- Monoisotopic Mass: 220.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.5Ų
Cyclohexanol,1-(4-methoxy-2-methylphenyl)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
68623-31-4 (Cyclohexanol,1-(4-methoxy-2-methylphenyl)-) Related Products
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